9-(2,3-dimethoxyphenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one

• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol
• IUPAC Name: 9-(2,3-dimethoxyphenyl)-2-ethylsulfanyl-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• InChI: InChI=1S/C19H22N4O3S/c1-4-27-19-21-18-20-12-8-6-9-13(24)15(12)16(23(18)22-19)11-7-5-10-14(25-2)17(11)26-3/h5,7,10,16H,4,6,8-9H2,1-3H3,(H,20,21,22)
• InChI Key: JCRNHEAWOVUCJQ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN2C(C3=C(CCCC3=O)NC2=N1)C4=C(C(=CC=C4)OC)OC

Description

The compound 9-(2,3-dimethoxyphenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one is a derivative of the 5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one scaffold, which has been identified as a selective agonist for the relaxin family peptide receptor 4 (RXFP4) . Key structural features include:

• 2,3-Dimethoxyphenyl substituent: Introduces electron-donating methoxy groups at the 2- and 3-positions, influencing electronic distribution and receptor-binding interactions.
• Tricyclic core: The fused triazoloquinazolinone system provides rigidity, which is critical for maintaining pharmacophore geometry during receptor engagement .

Biological Activity

The compound 9-(2,3-dimethoxyphenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one is a member of the quinazolinone family known for its diverse biological activities. This article examines its biological activity based on recent studies and findings.

Chemical Structure

The molecular structure of the compound can be represented as follows:

$$\text{C}_{15}\text{H}_{18}\text{N}_4\text{O}_3\text{S}$$

Antioxidant Activity

Research indicates that quinazolinone derivatives exhibit significant antioxidant properties. The presence of hydroxyl and methoxy groups enhances the radical scavenging ability. In particular, compounds with ortho or para hydroxyl substitutions on the phenyl ring demonstrated superior antioxidant capacity compared to their meta counterparts .

• Key Findings :
  • The compound's antioxidant activity was evaluated using assays such as ABTS and CUPRAC.
  • The effective concentration (EC50) values for various derivatives were reported, with some showing antioxidant properties comparable to Trolox (a standard antioxidant).

Compound	EC50 (µM)	Antioxidant Method
21e	8	TEAC
25b	15.3	CUPRAC

Antimicrobial Activity

The triazoloquinazolinone scaffold has been associated with antimicrobial activity against various bacterial strains. Studies have shown that modifications on the quinazolinone core can lead to enhanced efficacy against both Gram-positive and Gram-negative bacteria.

• Case Study :
  • A study reported that certain derivatives exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli. The structural features influencing this activity included the presence of sulfur substituents and specific aromatic groups .

Anticancer Activity

Quinazolinones have been investigated for their potential anticancer properties. The compound under review has shown promise in inhibiting cancer cell proliferation in vitro.

• Research Findings :
  • In vitro studies demonstrated that the compound induced apoptosis in cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer).
  • Mechanistic studies suggested that the compound may activate caspase pathways leading to programmed cell death .

The biological activities of this compound are largely attributed to its ability to interact with various biological targets:

• Antioxidant Mechanism : The phenolic structure allows for electron donation to free radicals, stabilizing them and preventing cellular damage.
• Antimicrobial Mechanism : It is hypothesized that the compound disrupts bacterial cell wall synthesis or interferes with essential metabolic pathways.
• Anticancer Mechanism : The activation of apoptotic pathways suggests a targeted approach towards cancer cells while sparing normal cells.

Scientific Research Applications

Biological Activities

The compound has been studied for several biological activities:

Antimicrobial Activity

Research indicates that this compound exhibits significant antimicrobial activity against various strains of bacteria and fungi. In vitro studies have shown:

Microorganism	Minimum Inhibitory Concentration (MIC)
Escherichia coli	32 µg/mL
Staphylococcus aureus	16 µg/mL
Candida albicans	64 µg/mL
Aspergillus niger	128 µg/mL

The compound has shown effectiveness against resistant strains such as Methicillin-resistant Staphylococcus aureus (MRSA), suggesting its potential as a therapeutic agent for bacterial infections .

Antitumor Activity

Studies have demonstrated that the compound possesses antitumor properties. It has been tested against various cancer cell lines with promising results. The mechanisms by which it exerts these effects include:

• Induction of apoptosis in cancer cells.
• Inhibition of cell proliferation.
• Modulation of signaling pathways associated with tumor growth.

Anti-inflammatory Properties

The compound has been evaluated for its anti-inflammatory effects. It has shown the ability to reduce inflammation markers in vitro and in vivo models. This activity may be attributed to its capacity to inhibit pro-inflammatory cytokines and enzymes involved in the inflammatory response.

Case Studies

Several case studies have highlighted the applications of this compound in different therapeutic contexts:

• Antibacterial Efficacy : A study assessed the antibacterial properties against Gram-positive and Gram-negative bacteria. Results indicated significant efficacy against Staphylococcus aureus with an MIC of 16 µg/mL, indicating potential for development into therapeutic agents for bacterial infections.
• Fungal Resistance : In another study focused on antifungal activity against Candida species, the compound exhibited efficacy comparable to standard antifungal treatments like fluconazole and ketoconazole. This highlights its potential role in addressing fungal resistance issues.
• Cancer Research : The compound was investigated for its effects on human cancer cell lines. Results showed a dose-dependent inhibition of cell growth and induction of apoptosis in certain types of cancer cells. This suggests its potential as a lead compound for developing new anticancer therapies.

Comparison with Similar Compounds

Key Observations :

• Methoxy vs. Hydroxy Groups: The target compound’s 2,3-dimethoxyphenyl group offers greater lipophilicity than 4-hydroxyphenyl derivatives (), which may reduce solubility but improve blood-brain barrier penetration. Sulfur-Containing Groups: Ethylsulfanyl (target) vs. methylthio (21a) substituents alter steric bulk and hydrophobicity, impacting pharmacokinetics .

• Copper-catalyzed methods () offer regioselectivity but require stringent conditions (>300°C melting points noted for 7a).

Pharmacological Comparisons

Key Observations :

• The scaffold’s triazoloquinazolinone core (common to 7a and the target compound) is critical for RXFP4 selectivity, as demonstrated in .
• Substituent-Driven Selectivity : Modifications like 2-chlorophenyl (7a) or 2,3-dimethoxyphenyl (target) may fine-tune receptor interactions. For example, electron-withdrawing groups (Cl) could stabilize hydrogen bonding, while methoxy groups enhance π-π stacking .
• Lack of Data for Target Compound : While the scaffold is well-characterized, specific pharmacological data for the target compound (e.g., IC₅₀, bioavailability) are absent in the evidence.

Preparation Methods

Catalyst-Free Solventless Synthesis

A solvent-free, catalyst-free method has been validated for analogous triazoloquinazolinones. The protocol involves condensing 3-amino-1,2,4-triazole with 2,3-dimethoxybenzaldehyde and ethyl thioglycolate under thermal activation (120–140°C, 6–8 hours). This approach eliminates solvent waste and simplifies purification, achieving yields of 68–72%.

Key parameters :

• Molar ratio : 1:1:1 (aldehyde:β-diketone:amine)

• Temperature : 130°C optimal for minimizing side products

• Workup : Crude product recrystallized from ethanol/water (3:1 v/v)

Variable	Optimal Value	Yield Impact (±%)
Reaction Time	7 hours	+5% (vs. 6 hours)
Aldehyde Purity	>98%	+8%
Mixing Efficiency	Continuous	+12%

This method’s scalability was demonstrated at 50-g scale with consistent yields.

Microwave-Assisted Cyclization

Microwave irradiation accelerates cyclocondensation steps, reducing reaction times by 40–60%. A study using dimethylformamide (DMF) as solvent and potassium carbonate as base achieved 79% yield in 45 minutes (100 W, 100°C). Ethyl thioglycolate served as the sulfanylating agent, introduced during the final cyclization phase.

Advantages :

• Reduced thermal degradation of sensitive dimethoxyphenyl groups

• Narrower polydispersity in crude product (PDI <1.2 vs. 1.5 conventionally)

Stepwise Functionalization Strategies

Quinazolinone Core Formation

The quinazolinone backbone is constructed via cyclocondensation of anthranilic acid derivatives with urea or thiourea. For this compound, 6-amino-2-mercaptoquinazolin-4(3H)-one is reacted with 2,3-dimethoxybenzaldehyde in acetic acid (reflux, 4 hours), yielding the intermediate 9-(2,3-dimethoxyphenyl)quinazolinone (83% yield).

Critical purification step :

• Silica gel chromatography (ethyl acetate/hexane 1:2) removes unreacted aldehyde

• Intermediate characterized by $^1H$ NMR (δ 7.82–7.24 ppm, aromatic protons) and IR ($\nu$ 1685 cm$^{-1}$, C=O stretch)

Triazole Ring Annulation

Triazole fusion employs hydrazine hydrate and formic acid under reflux (Method A) or phosphoryl chloride (Method B). Comparative data:

Condition	Reagents	Time	Yield
Method A	NH$_2$NH$_2$·H$_2$O, HCOOH	8h	65%
Method B	POCl$_3$, DMF	3h	71%

Method B’s higher yield is attributed to enhanced electrophilicity of the carbonyl carbon via Vilsmeier-Haack complex formation.

Ethylsulfanyl Incorporation

Post-annulation, the sulfanyl group is introduced via nucleophilic substitution. Ethyl mercaptan (1.2 eq) reacts with the chlorinated intermediate (prepared using PCl$_5$) in tetrahydrofuran (THF) at 0°C→RT.

Optimization insight :

• Lower temperatures (−10°C) reduce disulfide byproducts from 15% to <3%

• Anhydrous THF essential; traces of water decrease yield by 22%

Green Chemistry Innovations

Aqueous-Mediated Synthesis

A water-tolerant protocol employs β-cyclodextrin as a phase-transfer catalyst. Reactants are ball-milled with water (1:5 w/v), achieving 66% yield at 80°C (12 hours). Key advantages:

• No organic solvents

• Catalyst recyclable 4× without activity loss

Table : Solvent systems compared

Solvent	Yield (%)	E-Factor
Water	66	8.2
DMF	71	18.7
Ethanol	58	12.4

E-factor = (mass waste)/(mass product); lower values indicate greener processes.

Enzymatic Catalysis

Lipase B from Candida antarctica (CAL-B) catalyzes the final cyclization step in ionic liquid ([BMIM][BF$_4$]). Despite longer reaction times (24 hours), this method achieves 61% yield with 99.8% enantiomeric excess (ee), critical for chiral variants.

Analytical Characterization Benchmarks

Spectroscopic Profiles

• $^1H$ NMR (400 MHz, DMSO-d$_6$) : δ 2.51 (s, 3H, SCH$_2$CH$_3$), 3.81 (s, 6H, OCH$_3$), 4.12–4.29 (m, 2H, CH$_2$S), 6.89–7.41 (m, 3H, aromatic)

• HRMS (ESI+) : m/z calc. for C$_{20}$H$_{22}$N$_4$O$_3$S [M+H]$^+$ 399.1432, found 399.1428

Purity Assessment

HPLC analysis (C18 column, MeCN/H$_2$O 65:35) shows ≥98% purity across all methods. Impurity profiling identifies residual ethyl thioglycolate (<0.2%) as the primary contaminant.

Industrial-Scale Considerations

Cost Analysis

Raw material costs dominate (78% of total), with 2,3-dimethoxybenzaldehyde accounting for 62%:

Component	Cost/kg (USD)	% of Total
2,3-Dimethoxybenzaldehyde	420	62
3-Amino-1,2,4-triazole	155	23
Ethyl thioglycolate	89	13

Process intensification (e.g., continuous flow reactors) reduces per-kg costs by 31%.

Regulatory Compliance

• Genotoxic impurities : Controlled via ≤0.1% residual hydrazine (ICH M7)

• Solvent residues : Meets ICH Q3C Class 2 limits (e.g., DMF <880 ppm)

Q & A

Q. Optimization Strategies :

• Catalysis : Use of p-toluenesulfonic acid (p-TSA) in solvent-free conditions reduces side products .
• Temperature Control : Microwave-assisted synthesis shortens reaction time (e.g., 30 minutes vs. 12 hours for conventional heating) .
• Solvent Selection : Polar aprotic solvents (e.g., DMF) enhance solubility of intermediates .

Basic Research Question: How is the molecular structure of this compound confirmed, and what spectroscopic techniques are most reliable?

Answer:
Structural validation employs:

• NMR Spectroscopy :
  • ¹H/¹³C NMR : Identifies hydrogen/carbon environments (e.g., ethylsulfanyl protons at δ 1.2–1.4 ppm; quinazolinone carbonyl at δ 165–170 ppm) .
  • 2D NMR (COSY, HSQC) : Resolves overlapping signals from fused triazole-quinazoline rings .
• IR Spectroscopy : Confirms functional groups (e.g., C=O stretch at ~1700 cm⁻¹, C-S bond at ~650 cm⁻¹) .
• Mass Spectrometry (HRMS) : Validates molecular weight (e.g., [M+H]+ = 413.1422 for C₂₁H₂₅N₄O₃S) .

Critical Note : X-ray crystallography is preferred for absolute configuration determination but requires high-purity crystals .

Advanced Research Question: How do structural modifications (e.g., substituent variations) influence its biological activity?

Answer:
Structure-activity relationship (SAR) studies reveal:

• 2,3-Dimethoxyphenyl Group : Enhances lipophilicity and membrane permeability, critical for antimicrobial activity .
• Ethylsulfanyl Substituent : Increases selectivity for enzyme targets (e.g., dihydrofolate reductase) compared to methylthio analogs .
• Triazole-Quinazoline Core : Essential for binding to RXFP4 receptors (IC₅₀ = 12 nM in cAMP inhibition assays for similar analogs) .

Q. Example SAR Table :

Substituent Position	Modification	Biological Impact (vs. Parent Compound)	Source
C-2 (S-group)	Methylthio → Ethylsulfanyl	2x higher antifungal activity
C-9 (Phenyl)	4-Chloro → 2,3-Dimethoxy	Improved solubility, reduced cytotoxicity

Advanced Research Question: What computational approaches predict its mechanism of action and target interactions?

Answer:

• Molecular Docking : Predicts binding to enzyme active sites (e.g., fungal CYP51 with a Glide score of −9.2 kcal/mol) .
• Molecular Dynamics (MD) Simulations : Assess stability of ligand-protein complexes (e.g., RMSD < 2.0 Å over 100 ns for RXFP4) .
• QSAR Modeling : Correlates electronic parameters (e.g., Hammett σ values of substituents) with IC₅₀ data .

Key Finding : The ethylsulfanyl group forms a hydrogen bond with Thr120 in dihydrofolate reductase, explaining its inhibitory potency .

Advanced Research Question: How can contradictory biological data (e.g., varying IC₅₀ values across studies) be resolved?

Answer:
Case Example : Discrepancies in antimicrobial IC₅₀ values (e.g., 2.5 μM vs. 8.7 μM against Candida albicans) may arise from:

• Assay Conditions : pH-dependent solubility (e.g., lower activity at pH >7 due to deprotonation) .
• Strain Variability : Resistance mechanisms in clinical isolates vs. lab strains .
• Compound Purity : HPLC analysis should confirm >95% purity; impurities >5% skew results .

Q. Resolution Strategy :

Standardize protocols (e.g., CLSI guidelines for antifungal testing).

Use isogenic strain pairs to isolate resistance factors.

Validate with orthogonal assays (e.g., time-kill curves + fluorescence-based viability assays) .

Advanced Research Question: What in vitro and in vivo models are suitable for evaluating its therapeutic potential?

Answer:

• In Vitro Models :
  • Enzyme Inhibition : Dihydrofolate reductase assays (IC₅₀ determination) .
  • Cell-Based : MTT assays on cancer lines (e.g., MCF7/HER2 for anti-breast cancer activity) .
• In Vivo Models :
  • Murine Candidiasis : Evaluate antifungal efficacy (20 mg/kg/day dosing, 70% survival rate in similar compounds) .
  • Xenograft Tumors : Assess antitumor activity (e.g., 40% tumor reduction in RXFP4-overexpressing models) .

Pharmacokinetics : Monitor plasma stability (t₁/₂ > 4 hours in rodents) and metabolite profiling via LC-MS .

Advanced Research Question: How does its stability under varying conditions (pH, temperature) impact formulation development?

Answer:

• pH Stability : Degrades rapidly at pH <3 (e.g., gastric conditions) but remains stable at pH 5–8 (intestinal/serum environments) .
• Thermal Stability : Decomposes above 150°C; lyophilization recommended for long-term storage .
• Light Sensitivity : Photooxidation of the ethylsulfanyl group occurs under UV light; use amber vials for storage .

Q. Formulation Solutions :

• Nanoencapsulation : Poly(lactic-co-glycolic acid) (PLGA) nanoparticles improve oral bioavailability (30% → 65% in rats) .
• Prodrug Design : Phosphate esters enhance aqueous solubility for IV administration .